Ethyl 4-[5-(5-chloro-2-thienyl)-5-oxo-pentoxy]benzoate

• Molecular Formula: C18H19ClO4S
• Molecular Weight: 366.9 g/mol
• IUPAC Name: ethyl 4-[5-(5-chlorothiophen-2-yl)-5-oxopentoxy]benzoate
• InChI: InChI=1S/C18H19ClO4S/c1-2-22-18(21)13-6-8-14(9-7-13)23-12-4-3-5-15(20)16-10-11-17(19)24-16/h6-11H,2-5,12H2,1H3
• InChI Key: AURWKRABGYYBMY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OCCCCC(=O)C2=CC=C(S2)Cl

Description

Ethyl 4-[5-(5-chloro-2-thienyl)-5-oxo-pentoxy]benzoate is a useful research compound. Its molecular formula is C18H19ClO4S and its molecular weight is 366.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture consisting of 2-chloro-5-(5-chloropentanoyl)thiophene (3c) (2.13 g, 0.009 mol), sodium iodide (1.1 g, 0.0073 mol), 4-hydroxyethylbenzoate (1.7 g, 0.010 mol), and anhydrous potassium carbonate (6.2 g, 0.045 mol) in acetonitrile (50 ml) was refluxed for 24 hrs., cooled, and filtered. The resulting solution was deprived of the solvent and the residue was taken up with dichloromethane (100 ml). After washing with water and subsequent drying on anydrous sodium sulfate the solution was evaporated to dryness. The resulting solid was crystallized via cyclohexane to pure 5c (2.5 g; 76%). M.p. 87°-89° C. Anal. (C18H19ClO4S).